Cas no 142409-09-4 (Crovatin)

• Product Name: Crovatin
• CAS No: 142409-09-4
• Molecular Formula: C₂₁H₂₆O₆
• Molecular Weight: 374.42800
• CID: 195787
• PubChem ID: 495412

Crovatin Properties

Names and Identifiers

• 9aH,10aH-2,3a,6a-[1]Propanyl[3]ylidene-4H-difuro[2,3-b:3',2'-g]oxocin-3-carboxylicacid, 8-(3-furanyl)hexahydro-6-methyl-, methyl ester,(2R,3R,3aS,6R,6aR,8S,9aR,10aS,11R)-rel-(-)-
• Crovatin
• 9aH,10aH-2,3a,6a-[1]Propanyl[3]ylidene-4H-difuro[2,3-b:3',2'-g]oxocin-3-carboxylicacid, 8-(3-furanyl)hexahydro-6-methyl-, met
• PD117831
• methyl 7-(furan-3-yl)-4-methyl-8,10,12-trioxapentacyclo[11.3.1.01,11.05,9.05,16]heptadecane-17-carboxylate
• 9AH,10aH-3a,6a,2-[1,1,3]propanetriyl-4H-difuro[2,3-b:3',2'-g]oxocin-3-carboxylic acid, 8-(3-furanyl)hexahydro-6-methyl-, methyl ester
• methyl 3-furyl(methyl)[?]carboxylate
• CID 495412
• AKOS040745161
• 142409-09-4
• methyl 7-(furan-3-yl)-4-methyl-8,10,12-trioxapentacyclo[11.3.1.0(1),(1)(1).0?,?.0?,(1)?]heptadecane-17-carboxylate
• CS-0027705
• HY-107226

• InChIKey： GRJSIUBKDJRQIL-FLHYUFGLSA-N
• Inchi： InChI=1S/C21H26O6/c1-11-5-7-20-15-4-3-13(16(20)17(22)23-2)25-18(20)27-19-21(11,15)9-14(26-19)12-6-8-24-10-12/h6,8,10-11,13-16,18-19H,3-5,7,9H2,1-2H3/t11-,13+,14+,15+,16-,18+,19?,20+,21-/m1/s1
• SMILES： COC([C@@H]1[C@@]23[C@H]4O[C@H]1CC[C@@H]2[C@@]1(C[C@@H](C2C=COC=2)OC1O4)[C@H](C)CC3)=O

Computed Properties

• Exact Mass: 374.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 374.17293854g/mol
• Heavy Atom Count: 27
• Complexity: 653
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• LogP: 3.42410
• PSA: 67.13000
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids